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Compound of Interest

Compound Name: 6-Dimethylaminonicotinamide

CAS No.: 36507-21-8

Cat. No.: B1208849

Get Quote

Application Note: 6-Dimethylaminonicotinamide (6-DMAN) for Gene Expression Studies

Executive Summary
6-Dimethylaminonicotinamide (6-DMAN) is a structural analog of Nicotinamide (NAM) and 6-

Aminonicotinamide (6-AN).[1][2] While 6-AN is a well-known, potent toxin that blocks the

Pentose Phosphate Pathway (PPP) via 6-phosphogluconate dehydrogenase inhibition, 6-

DMAN exhibits a distinct pharmacological profile.[1][2] It serves as a modulator of NAD+-

dependent enzymes, specifically Sirtuins (Class III HDACs) and PARPs.[1][2]

This guide details the application of 6-DMAN in gene expression studies. Unlike generic NAM,

which acts as a pan-sirtuin inhibitor at high millimolar concentrations, 6-DMAN provides a tool

to dissect the steric and electronic requirements of the nicotinamide binding pocket.[1][2] Its

application allows researchers to induce hyperacetylation of histones and non-histone

transcription factors (e.g., p53, NF-κB), thereby altering downstream transcriptional landscapes

in oncology, metabolic disease, and dermatological research (e.g., psoriasis).[1][2]
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To design effective experiments, one must understand the "Why."[1][2] 6-DMAN functions

through product inhibition mimicry.

The Endogenous Pathway: Sirtuins (e.g., SIRT1) consume NAD+ to deacetylate lysine

residues, releasing Nicotinamide (NAM) and O-acetyl-ADP-ribose.[1][2] High levels of NAM

feedback-inhibit Sirtuins by binding to the "C-pocket" of the enzyme, preventing the

hydrolysis of the NAD+ intermediate.[1][2]

The 6-DMAN Intervention: 6-DMAN competes for this regulatory pocket.[1][2] However, the

dimethylamino group at the C6 position adds steric bulk and electron-donating properties

that alter its residence time and affinity compared to NAM.[1][2]

Gene Expression Consequence: By inhibiting Sirtuin activity, 6-DMAN prevents the

deacetylation of chromatin.[1][2]

Histones (H3/H4): Remain acetylated

Open chromatin structure

Transcriptional Activation.[1]

p53: Remains acetylated (Lys382) ngcontent-ng-c2307461527="" _nghost-ng-

c2764567632="" class="inline ng-star-inserted">

Increased stability/activity

Upregulation of apoptotic genes (BAX, PUMA).[1]
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Figure 1: Mechanism of Action.[1][2] 6-DMAN acts as a competitive inhibitor at the nicotinamide

regulatory site of SIRT1, preventing deacetylation and locking substrates in an acetylated

(active) state.[1][2]

Experimental Protocols
Protocol A: Preparation and Solubility

Reagent: 6-Dimethylaminonicotinamide (CAS 1196-01-6).[1][2]

Molecular Weight: ~165.19 g/mol .[1]
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Solubility: Soluble in DMSO (up to 50 mM) and Ethanol.[1] Limited solubility in pure water

compared to NAM.[1][2]

Step-by-Step:

Stock Solution (100 mM): Dissolve 16.5 mg of 6-DMAN in 1 mL of anhydrous DMSO. Vortex

until completely clear.[1]

Storage: Aliquot into 50 µL vials and store at -20°C. Avoid freeze-thaw cycles.

Working Solution: Dilute 1:1000 in culture media for a 100 µM final concentration. Ensure

final DMSO concentration is <0.5% to avoid vehicle toxicity.[1]

Protocol B: Dose-Response Viability Assay (The
"Therapeutic Window")
Before gene expression profiling, you must distinguish between specific signaling modulation

and non-specific metabolic toxicity (a risk with 6-amino analogs).[1][2]

Seeding: Seed HeLa or HaCaT cells (for psoriasis models) at 5,000 cells/well in a 96-well

plate.

Treatment: Treat with a log-scale gradient of 6-DMAN: 0, 10 µM, 100 µM, 500 µM, 1 mM, 5

mM.

Control: Include 6-Aminonicotinamide (6-AN) as a toxicity positive control.[1][2]

Incubation: 24 and 48 hours.

Readout: ATP-based viability assay (e.g., CellTiter-Glo).[1][2]

Criterion: Select the highest concentration that maintains >85% viability. This is your Maximal

Effective Concentration (MEC) for gene expression studies.

Protocol C: Gene Expression Profiling (RT-qPCR)
This protocol measures the transcriptional output of SIRT1 inhibition.[1][2]
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Target Genes:

TP53 targets (Apoptosis): BAX, PUMA, p21 (CDKN1A).[1][2]

Metabolic targets: PGC-1α, G6PC (Gluconeogenesis).[1][2]

Workflow:

Cell Culture: Grow cells to 70% confluency in 6-well plates.

Treatment:

Well 1: Vehicle (DMSO).[1][3]

Well 2: Nicotinamide (10 mM) - Positive Control (Pan-SIRT inhibitor).[1][2]

Well 3: 6-DMAN (Optimized MEC, typically 100-500 µM).[1][2]

Timepoint: Harvest cells at 6 hours (early response) and 18 hours (late response). Note:

Epigenetic changes require time to manifest as mRNA changes.[1][2]

Lysis & Extraction: Use TRIzol or column-based RNA isolation.[1][2] Include a DNase I

digestion step.[1][2]

cDNA Synthesis: Reverse transcribe 1 µg of total RNA using SuperScript IV or equivalent.

qPCR: Use SYBR Green chemistry.[1]

Normalization: Use two housekeeping genes (e.g., GAPDH and ACTB) as sirtuin inhibition

can affect metabolic housekeeping genes.[1][2]

Data Interpretation: If 6-DMAN acts as a SIRT1 inhibitor, you should observe:

Upregulation of p21 and BAX (mimicking p53 activation).

Downregulation of mitochondrial biogenesis markers (if PGC-1α is hyperacetylated and

deactivated in your specific cell context, though this is context-dependent).[1][2]
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Self-Validating the System (Quality Control)
Trustworthiness in epigenetics requires validating the protein state before claiming gene

expression changes are causal.[1][2]

The Acetylation Western Blot: You cannot claim 6-DMAN altered gene expression via Sirtuins

without showing hyperacetylation.[1][2]

Harvest: Lyse cells in RIPA buffer supplemented with Trichostatin A (TSA) (Class I/II HDAC

inhibitor) and Nicotinamide (10 mM) to freeze the acetylation state during lysis.

Blotting Targets:

Anti-Acetyl-p53 (Lys382): The gold standard for SIRT1 inhibition.[1][2]

Anti-Acetyl-Histone H3 (Lys9): General chromatin relaxation.[1][2]

Anti-SIRT1: To ensure the compound didn't degrade the enzyme itself.[1][2]

Success Criteria: 6-DMAN treatment must increase Acetyl-p53 signal intensity relative to the

DMSO control, comparable to the NAM positive control.[1][2]

Comparative Data Summary
The following table summarizes the expected pharmacological profile of 6-DMAN compared to

related analogs.
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Compound Target Primary Effect Toxicity Profile
Gene
Expression
Application

Nicotinamide

(NAM)

Pan-Sirtuin

(SIRT1-7)
Product Inhibition

Low (mM range

required)

General control;

requires high

doses that may

cause osmotic

stress.[1][2]

6-

Aminonicotinami

de (6-AN)

6-PGD

(Metabolic)

Blocks Pentose

Phosphate

Pathway

High

(Neurotoxic)

Metabolic stress

studies; ROS

induction.

6-

Dimethylaminoni

cotinamide

SIRT1 / NAD+

Metabolism

Modulated

Inhibition
Moderate/Low

Targeted

epigenetic

modulation with

reduced

metabolic

lethality.
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Context: Specifically identifies 6-Dimethylaminonicotinamide (Compound I) as a

therapeutic agent for gene regulation in hyperproliferative skin diseases, noting its

reduced toxicity compared to 6-AN.[1][2]

Avalos, J.L., et al. (2005).[1][2] Structure-based mechanism of sirtuin inhibition by

nicotinamide. Molecular Cell. Retrieved from [Link][1][2]

Context: Structural basis for how nicotinamide and its substituted analogs compete at the

C-pocket of SIRT1.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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